Cas no 2308482-52-0 ((3S)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}-5-methylhexanoic acid)

• Product Name: (3S)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}-5-methylhexanoic acid
• CAS No: 2308482-52-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6047798
• PubChem ID: 165576856
• Update Time: 2025-05-21

(3S)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}-5-methylhexanoic acid
• 2308482-52-0
• EN300-1538820

• Inchi： 1S/C28H34N2O5/c1-4-9-25(27(33)29-16-19(14-18(2)3)15-26(31)32)30-28(34)35-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h4-8,10-13,18-19,24-25H,1,9,14-17H2,2-3H3,(H,29,33)(H,30,34)(H,31,32)/t19-,25?/m0/s1
• InChI Key： ZUCBRFNHIUEWOL-UBDBMELISA-N
• SMILES： O(C(NC(CC=C)C(NC[C@H](CC(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}-5-methylhexanoic acid

Research Brief on (3S)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}-5-methylhexanoic acid (CAS: 2308482-52-0)

The compound (3S)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}-5-methylhexanoic acid (CAS: 2308482-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pent-4-enamido linker, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The presence of the Fmoc group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) to protect amino groups during the stepwise assembly of peptide chains.

Recent studies have focused on the synthetic pathways and optimization strategies for producing (3S)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}-5-methylhexanoic acid with high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also investigated the stability of the molecule under various conditions, including different pH levels and temperatures, to assess its suitability for pharmaceutical formulations.

One of the key findings from recent research is the compound's potential as a building block for the development of novel peptide-based therapeutics. The pent-4-enamido linker provides a reactive site for further functionalization, enabling the conjugation of targeting moieties or therapeutic payloads. This feature is particularly valuable in the design of prodrugs and targeted drug delivery systems, where precise control over drug release and localization is critical. Preliminary in vitro studies have demonstrated the compound's compatibility with biological systems, suggesting its promise for further preclinical evaluation.

In addition to its applications in drug development, (3S)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}-5-methylhexanoic acid has been explored as a tool in chemical biology research. Its unique structure allows for the incorporation of fluorescent or affinity tags, facilitating the study of protein-protein interactions and cellular processes. Recent publications have highlighted its use in the development of activity-based probes (ABPs) for profiling enzyme activity in complex biological samples.

Looking ahead, ongoing research aims to further elucidate the pharmacological properties and therapeutic potential of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications. Future studies will likely focus on optimizing its pharmacokinetic profile, evaluating its efficacy in disease models, and exploring its potential in combination therapies. As the field of peptide-based therapeutics continues to expand, (3S)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}-5-methylhexanoic acid is poised to play a pivotal role in advancing this promising area of research.